Cas no 100345-05-9 (2-[2-bromo-4-(2-methylheptan-2-yl)phenoxy]ethanol)

• Product Name: 2-[2-bromo-4-(2-methylheptan-2-yl)phenoxy]ethanol
• CAS No: 100345-05-9
• MF: C₁₆H₂₅BrO₂
• MW: 329.2725045681
• CID: 1125286
• PubChem ID: 180869
• Update Time: 2025-04-20

2-[2-bromo-4-(2-methylheptan-2-yl)phenoxy]ethanol Chemical and Physical Properties

Names and Identifiers

• 2-[2-bromo-4-(2-methylheptan-2-yl)phenoxy]ethanol
• 2-(2-bromo-4-(2-methylheptan-2-yl)phenoxy)ethanol
• 100345-05-9
• DTXSID30143196

• Inchi： 1S/C16H25BrO2/c1-4-5-6-9-16(2,3)13-7-8-15(14(17)12-13)19-11-10-18/h7-8,12,18H,4-6,9-11H2,1-3H3
• InChI Key： UJVOWEAINREMQZ-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)C(C)(C)CCCCC)OCCO

Computed Properties

• Exact Mass: 328.10385
• Monoisotopic Mass: 328.103793
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5
• XLogP3: 5.7

Experimental Properties

• Density: 1.191
• Boiling Point: 390.2°C at 760 mmHg
• Flash Point: 189.8°C
• Refractive Index: 1.517
• PSA: 29.46